
Quantitative Data on Paxalisib's Effect on
Circulating Tumor Cells

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Paxalisib

CAS No.: 1382979-44-3

Cat. No.: S528760

Get Quote

The following table summarizes the key quantitative findings from recent studies investigating paxalisib's

impact on CTCs.

Study Type / Source Cancer Type Treatment Regimen Key Quantitative Findings on CTCs

| Phase 1b Trial (First Patient) [1] [2] | Metastatic Triple-Negative Breast Cancer (mTNBC) | Paxalisib +

Pembrolizumab + Chemotherapy | • >50% reduction in total CTC count after 21 days (1 cycle) •

Comparable reduction in CTC clusters • Reduction in mesenchymal phenotype of remaining CTCs | |

Expanded-Access Case [3] | Metastatic Triple-Negative Breast Cancer (mTNBC) | Paxalisib +

Pembrolizumab + Chemotherapy | • 86% reduction in overall tumor burden on imaging after 3 weeks | | Ex

Vivo Study [4] | Stage IV HER2-Positive Metastatic Breast Cancer | Paxalisib Monotherapy | • Statistically

significant reduction in single CTCs • Complete (100%) disruption of CTC clusters containing ≥3 cells |

Experimental Protocols and Methodologies

The data on paxalisib's effect on CTCs comes from specific clinical and laboratory settings. Below is a

detailed breakdown of the methodologies behind these key findings.
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Clinical Trial Protocol: Phase 1b in Advanced Breast Cancer

This ongoing company-sponsored trial is a primary source of recent clinical data on paxalisib combinations

[3] [1] [2].

Objective: To evaluate the safety, tolerability, and efficacy of paxalisib in combination with other

agents in patients with advanced breast cancer.
Study Arms:

Arm A: Paxalisib combined with olaparib (for HER2-negative stage IV breast cancer with a
confirmed germline BRCA mutation).

Arm B: Paxalisib combined with pembrolizumab and chemotherapy (for recurrent/metastatic
TNBC).

Dosing Regimens:
Paxalisib: 15 mg or 30 mg, administered orally once daily in 21-day (Arm B) or 28-day (Arm A)

cycles.
Pembrolizumab: 200 mg administered intravenously on Day 1 of each 21-day cycle.

Chemotherapy: Nanoparticle albumin-bound (nab-) paclitaxel, or gemcitabine/carboplatin per
standard of care.

CTC Analysis Method:
Sample Collection: Liquid biopsy (blood samples) from patients.

Analysis Timepoints: Serial monitoring, including a pre-specified analysis at Day 21 (end of
Cycle 1).

Endpoint Measurement: Reduction in total CTC count and number of CTC clusters.

Ex Vivo Assay Protocol: Disruption of CTC Clusters

The ex vivo findings for HER2-positive breast cancer were generated through a collaborative research

program and provide direct insight into the assay methodology [4].

Objective: To evaluate the effect of paxalisib monotherapy on metastatic burden, specifically CTCs

and CTC clusters, in blood samples from patients with Stage IV HER2-positive metastatic breast
cancer.

Experimental Workflow:
Sample Acquisition: Collect blood samples from qualified patients.

Ex Vivo Treatment: Profile the samples and treat them with paxalisib ex vivo (outside the
living organism).

Liquid Biopsy Profiling: Use this technique to quantify single CTCs and CTC clusters.
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Immunofluorescence Analysis: Employ this method to visually confirm the disruption of CTC

clusters.
Key Measured Outcome: The complete disruption of highly metastatic CTC clusters defined as

containing three or more cells.

The experimental workflow for the ex vivo assay can be summarized as follows:

Patient Blood Sample
Collection

Ex Vivo Treatment with
Paxalisib

Liquid Biopsy Profiling

Immunofluorescence
Analysis

Quantification of CTCs &
CTC Cluster Disruption

Click to download full resolution via product page

Mechanism of Action: Paxalisib and CTC Disruption

Paxalisib is a brain-penetrant, dual PI3K and mTOR inhibitor [2] [5]. The PI3K/AKT/mTOR pathway is a

critical signaling cascade frequently dysregulated in cancer, driving cell growth, survival, and metastasis [6].

The drug's effect on CTCs is likely mediated through several interconnected mechanisms:

Inhibition of Pro-Survival Signals: By blocking the PI3K/mTOR pathway, paxalisib deprives tumor

cells of crucial survival signals, leading to increased apoptosis (programmed cell death) of single
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CTCs [2] [5].

Disruption of Cell-Cell Adhesion: CTC clusters rely on cell adhesion molecules to maintain their
structure. Pathway inhibition can interfere with these connections, leading to the dissociation of

clusters into single cells, as observed in the ex vivo study [4].
Reduction of Metastatic Phenotype: Paxalisib has been shown to promote a mesenchymal-to-
epithelial transition, reducing the aggressive, invasive characteristics of cancer cells. This is
consistent with the observed reduction in the mesenchymal phenotype of remaining CTCs in the

Phase 1b trial [2].
Modulation of the Tumor Microenvironment: Preclinical data indicates that paxalisib can impact

the tumor immune environment and epigenetic regulators like EZH2. This may enhance the visibility
of tumor cells to the immune system, particularly when combined with immunotherapy like

pembrolizumab [2].

The following diagram illustrates the proposed molecular mechanism by which paxalisib disrupts CTCs:
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Technical Considerations for Protocol Design
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When designing protocols based on these findings, researchers should consider:

CTC Cluster Definition: Consistently define CTC clusters, for example, as aggregates of three or
more cells, to standardize quantification and reporting [4].

Phenotypic Analysis: Beyond simple counting, incorporate analysis of CTC phenotypes (e.g.,
mesenchymal vs. epithelial) to gain deeper insights into the biological impact of the treatment [1] [2].

Combination Rationale: The synergy observed with immunotherapy and chemotherapy supports the
combination approach. The rationale is that paxalisib may alter the tumor and its microenvironment

to make it more susceptible to immune attack and chemotherapy [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s528760?utm_src=pdf-bulk
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

